4-(4-methylbenzenesulfonamido)-N-[(pyridin-3-yl)methyl]butanamide

• IUPAC Name: 4-[(4-methylphenyl)sulfonylamino]-N-(pyridin-3-ylmethyl)butanamide
• InChI: InChI=1S/C17H21N3O3S/c1-14-6-8-16(9-7-14)24(22,23)20-11-3-5-17(21)19-13-15-4-2-10-18-12-15/h2,4,6-10,12,20H,3,5,11,13H2,1H3,(H,19,21)
• InChI Key: BDBDOKNPDBDMBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCCCC(=O)NCC2=CN=CC=C2
• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol
• CAS No.: 919033-61-7

Description

The description of an organic compound usually includes its molecular formula, structural formula, and functional groups. The compound you mentioned appears to contain a sulfonamide group and a pyridine group, which can greatly influence its properties and reactivity.

Synthesis Analysis

The synthesis of an organic compound involves a series of chemical reactions that transform starting materials into the desired product. The choice of reactions depends on the functional groups present in the starting materials and the product.

Molecular Structure Analysis

The molecular structure of a compound is often determined using spectroscopic techniques like nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and X-ray crystallography.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. The functional groups present in the molecule largely determine its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility in various solvents, and reactivity with common reagents.

Mechanism of Action

If the compound is biologically active, its mechanism of action can be studied. This usually involves investigating how the compound interacts with biological molecules in the body.

Safety and Hazards

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